6-imino-N-(2-morpholin-4-ylethyl)-2-oxo-7-(oxolan-2-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

• IUPAC Name: 6-imino-N-(2-morpholin-4-ylethyl)-2-oxo-7-(oxolan-2-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• InChI: InChI=1S/C23H28N6O4/c24-20-17(22(30)25-6-8-27-9-12-32-13-10-27)14-18-21(29(20)15-16-4-3-11-33-16)26-19-5-1-2-7-28(19)23(18)31/h1-2,5,7,14,16,24H,3-4,6,8-13,15H2,(H,25,30)
• InChI Key: ULPHFNVFGLADDT-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CN2C3=C(C=C(C2=N)C(=O)NCCN4CCOCC4)C(=O)N5C=CC=CC5=N3
• Molecular Formula: C23H28N6O4
• Molecular Weight: 452.5 g/mol
• CAS No.: 618383-61-2

Description

This compound is a tricyclic heterocyclic molecule featuring a fused 1,7,9-triazatricyclo[8.4.0.0³,⁸]tetradeca-3(8),4,9,11,13-pentaene core. Key structural elements include:

• A 6-imino-2-oxo motif, which may contribute to hydrogen-bonding interactions.
• An oxolan-2-ylmethyl substituent at position 7, introducing rigidity and stereochemical complexity due to the tetrahydrofuran ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-imino-N-(2-morpholinoethyl)-5-oxo-1-((tetrahydrofuran-2-yl)methyl)-2,5-dihydro-1H-dipyrido[1,2-a:2’,3’-d]pyrimidine-3-carboxamide involves multiple steps. The starting materials typically include pyrimidine derivatives and various reagents to introduce the desired functional groups. The reaction conditions often involve the use of solvents like dimethyl sulfoxide (DMSO) and catalysts to facilitate the reactions .

Industrial Production Methods

This includes optimizing reaction conditions to increase yield and purity while minimizing costs and environmental impact .

Chemical Reactions Analysis

Types of Reactions

2-imino-N-(2-morpholinoethyl)-5-oxo-1-((tetrahydrofuran-2-yl)methyl)-2,5-dihydro-1H-dipyrido[1,2-a:2’,3’-d]pyrimidine-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups.

Reduction: Reduction reactions can be used to modify the oxidation state of the compound.

Substitution: Various substitution reactions can be performed to replace specific atoms or groups within the molecule.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions typically involve controlled temperatures and pH levels to ensure the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield hydroxylated derivatives, while substitution reactions can introduce new functional groups like halogens or alkyl groups .

Scientific Research Applications

2-imino-N-(2-morpholinoethyl)-5-oxo-1-((tetrahydrofuran-2-yl)methyl)-2,5-dihydro-1H-dipyrido[1,2-a:2’,3’-d]pyrimidine-3-carboxamide has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It may be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-imino-N-(2-morpholinoethyl)-5-oxo-1-((tetrahydrofuran-2-yl)methyl)-2,5-dihydro-1H-dipyrido[1,2-a:2’,3’-d]pyrimidine-3-carboxamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins involved in biological pathways. The compound’s effects are mediated through binding to these targets, leading to changes in cellular processes such as cell cycle progression and apoptosis .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural Analogues

The closest structural analogue identified is 6-imino-7-(2-methoxyethyl)-N-[2-(morpholin-4-yl)ethyl]-2-oxo-1,7,9-triazatricyclo[8.4.0.0³,⁸]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide (CAS 867136-78-5) . Differences include:

Feature	Target Compound	CAS 867136-78-5
Substituent at Position 7	Oxolan-2-ylmethyl (tetrahydrofuran)	2-Methoxyethyl (linear ether)
Molecular Rigidity	Higher (due to oxolane ring)	Lower (flexible methoxyethyl chain)
Stereochemical Complexity	Increased (chiral oxolane center)	Reduced (no chiral center)

Physicochemical and Pharmacological Implications

• Solubility : The oxolane group in the target compound may improve aqueous solubility compared to the methoxyethyl group in CAS 867136-78-5, as cyclic ethers often exhibit higher polarity than linear ethers.
• Binding Affinity : The morpholin-4-ylethyl moiety in both compounds likely facilitates interactions with kinase ATP-binding pockets or nucleic acid grooves, though the oxolane group’s stereochemistry may influence target selectivity .

Chemoinformatic Similarity Analysis

Using binary fingerprint-based similarity coefficients (e.g., Tanimoto index), the target compound and CAS 867136-78-5 would exhibit moderate similarity due to shared core structures but divergent substituents. Substituent differences at position 7 significantly alter pharmacophore landscapes, as demonstrated in studies of binary data similarity metrics .

Biological Activity

The compound 6-imino-N-(2-morpholin-4-ylethyl)-2-oxo-7-(oxolan-2-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide is a complex organic molecule with potential applications in medicinal chemistry due to its unique structural characteristics and biological activity. This article explores the biological properties of this compound, including its potential therapeutic effects and mechanisms of action.

Molecular Structure

The molecular formula of the compound is $C_{24}H_{26}N_{6}O_{3}$, and it features a tricyclic framework with multiple functional groups that contribute to its reactivity and biological interactions. The presence of an imino group and a carboxamide group is particularly noteworthy as these functionalities are often associated with biological activity.

Biological Activity Overview

Research indicates that this compound may exhibit a range of biological activities, including:

• Antimicrobial Properties : Preliminary studies suggest that the compound may have antimicrobial effects against various pathogens.
• Anticancer Activity : There is ongoing research into its potential as an anticancer agent, with some studies indicating that it could inhibit tumor growth or induce apoptosis in cancer cells.
• Anti-inflammatory Effects : The compound may modulate inflammatory pathways, offering potential therapeutic benefits in inflammatory diseases.

The exact mechanism by which this compound exerts its biological effects is still under investigation. However, it is hypothesized that the compound interacts with specific molecular targets within cells, such as enzymes or receptors involved in critical biochemical pathways. This interaction can lead to alterations in cellular processes including cell cycle regulation and apoptosis.

Case Studies and Research Findings

Several studies have investigated the biological activity of similar compounds within the same class. For example:

• Anticancer Studies : A study examining structurally related triazatricyclo compounds found significant cytotoxicity against various cancer cell lines, suggesting that modifications to the tricyclic structure can enhance anticancer properties .
• Antimicrobial Activity : Research on related morpholine derivatives has shown promising antimicrobial activity against both Gram-positive and Gram-negative bacteria .
• Inflammation Modulation : Compounds with similar functional groups have been reported to reduce inflammatory markers in vitro, indicating potential for therapeutic use in conditions like arthritis .

Data Summary

The following table summarizes key findings related to the biological activity of the compound:

Activity Type	Observed Effects	Reference
Antimicrobial	Inhibition of bacterial growth
Anticancer	Cytotoxic effects on cancer cell lines
Anti-inflammatory	Reduction of inflammatory markers